Cas no 87199-16-4 ((3-formylphenyl)boronic acid)

(3-formylphenyl)boronic acid structure
(3-formylphenyl)boronic acid structure
(3-formylphenyl)boronic acid
87199-16-4
C7H7BO3
149.939682245255
MFCD00161356
61053
24867694

(3-formylphenyl)boronic acid Properties

Names and Identifiers

    • 3-Formylphenylboronic acid
    • 3-Formylbenzeneboronic acid
    • 3-Boronobenzaldehyde~3-Formylphenylboronic acid
    • 3-Formylphenylboronic Acid (contains varying amounts of Anhydride)
    • (3-Formylphenyl)boronic acid
    • 2-bromo-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone
    • 3-(DIHYDROXYBORYL)BENZALDEHYDE
    • (3-Formylbenzene)boronic acid
    • m-formyl-benzeneboronic acid
    • m-Formylphenylboronic acid
    • 3-Formylbenzeneboronic Acid (contains varying amounts of Anhydride)
    • 3-Boronobenzaldehyde
    • 3-formyl phenylboronic acid
    • 3-formylboronic acid
    • Boronic acid, (3-formylphenyl)-
    • 3-formylphenyl boronic acid
    • 3-Formylphenylboronicacid
    • PubChem1719
    • 3-formylbenzenboronic acid
    • 3-formylphenyl-boronic acid
    • 3-formyl-benzeneboronic acid
    • 3-formylbenzene-boronic acid
    • 3-formylb
    • B-(3-Formylphenyl)boronic acid (ACI)
    • Benzeneboronic acid, m-formyl- (6CI, 7CI)
    • Boronic acid, (3-formylphenyl)- (9CI)
    • 3-Formylphenylboronic acid,98%
    • SCHEMBL157163
    • Z1160902377
    • 3-(formyl)-phenyl-boronic acid
    • CS-W002464
    • HY-W002464
    • BP-11906
    • SY002947
    • AC-5367
    • EN300-73566
    • 87199-16-4
    • Q-103432
    • 3-(Dihydroxyboryl)benzaldehyde
    • B-(3-Formylphenyl)boronic Acid; (3-Formylbenzene)boronic Acid; m-Formylphenylboronic Acid
    • DTXSID10370246
    • HJBGZJMKTOMQRR-UHFFFAOYSA-N
    • ALBB-006128
    • MFCD00161356
    • 3-formyl phenyl boronic acid
    • AF-399/25108027
    • (3-formylphenyl)boronicacid
    • 3-Formylbenzeneboronic Acid
    • STK503729
    • AS-2282
    • 3-formyl-benzene-boronic acid
    • AKOS000265129
    • F1371-0205
    • (3-formylphenyl) boronic acid
    • BCP27276
    • F0445
    • DB-031935
    • 3-formylbenzene boronic acid
    • (3-formylphenyl)boronic acid
    • +Expand
    • MFCD00161356
    • HJBGZJMKTOMQRR-UHFFFAOYSA-N
    • 1S/C7H7BO3/c9-5-6-2-1-3-7(4-6)8(10)11/h1-5,10-11H
    • O=CC1C=C(B(O)O)C=CC=1
    • 3030769

Computed Properties

  • 150.048824g/mol
  • 0
  • 2
  • 3
  • 2
  • 150.048824g/mol
  • 150.048824g/mol
  • 57.5Ų
  • 11
  • 138
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0

Experimental Properties

  • -0.82110
  • 57.53000
  • 1.548
  • 354.4±44.0 °C at 760 mmHg
  • 109-113 °C
  • 168.128℃
  • Pale-yellow to Yellow-brown Solid
  • Not determined
  • Air Sensitive
  • 1.2440

(3-formylphenyl)boronic acid Security Information

  • GHS05 GHS05
  • 3
  • S22-S26-S36/37/39-S45-S37/39
  • R34
  • C C
  • UN 3261 8/PG 3
  • H314
  • P280,P305+P351+P338,P310
  • warning
  • Inert atmosphere,2-8°C
  • III
  • 34
  • Danger
  • 8

(3-formylphenyl)boronic acid Customs Data

  • 2931900090
  • China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-formylphenyl)boronic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003JYR-5g
(3-Formylphenyl)boronic acid
87199-16-4 97%
5g
$6.00 2024-04-21
A2B Chem LLC
AB65043-5g
3-Formylphenylboronic acid
87199-16-4 97%
5g
$6.00 2024-04-19
abcr
AB467743-5 g
3-Formylphenylboronic acid, 95%; .
87199-16-4 95%
5g
€61.80 2023-04-21
Alichem
A019121208-500g
(3-Formylphenyl)boronic acid
87199-16-4 97%
500g
$259.38 2023-08-31
Ambeed
A176705-5g
(3-Formylphenyl)boronic acid
87199-16-4 97%
5g
$7.0 2024-05-30
Apollo Scientific
OR6998-25g
3-Formylbenzeneboronic acid
87199-16-4
25g
£19.00 2023-09-01
AstaTech
55484-5/G
3-BORONOBENZALDEHYDE
87199-16-4 95%
5g
$9 2023-09-17
Enamine
EN300-73566-0.05g
(3-formylphenyl)boronic acid
87199-16-4 95%
0.05g
$19.0 2023-04-28
FUJIFILM
327-57211-1g
m-Formylphenylboronic Acid
87199-16-4
1g
JPY 3400 2023-09-15
Key Organics Ltd
AS-2282-100G
3-Formylphenylboronic acid
87199-16-4 >95%
100g
£90.00 2023-09-08

(3-formylphenyl)boronic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: 1,1,3,3-Tetramethyldisiloxane ,  Oxygen Catalysts: Iron chloride (FeCl3) Solvents: Ethanol ;  12 h, rt
Reference
Iron-catalyzed oxidative C-C(vinyl) σ-bond cleavage of allylarenes to aryl aldehydes at room temperature with ambient air
Liu, Binbin; et al, Chemical Communications (Cambridge, 2019, 55(33), 4817-4820

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: 1-Hexadecanaminium, N,N,N-trimethyl-, (PB-7-34-111′1′2)-oxodiperoxy(2-pyridineca… Solvents: Water ;  24 h, 50 °C
Reference
Controlled and Predictably Selective Oxidation of Activated and Unactivated C(sp3)-H Bonds Catalyzed by a Molybdenum-Based Metallomicellar Catalyst in Water
Thiruvengetam, Prabaharan; et al, Journal of Organic Chemistry, 2022, 87(6), 4061-4077

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide ,  Potassium persulfate ,  Poly(methylhydrosiloxane) Catalysts: Ferrous chloride Solvents: Acetonitrile ,  Water ;  6 h, 80 °C
Reference
Bio-inspired iron-catalyzed oxidation of alkylarenes enables late-stage oxidation of complex methylarenes to arylaldehydes
Hu, Penghui; et al, Nature Communications, 2019, 10(1), 1-9

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Magnesium ,  Lithium chloride Solvents: Tetrahydrofuran ;  rt
1.2 Reagents: Propanoic acid, 2,2-dimethyl-, zinc salt (2:1) ;  15 min, rt
1.3 Reagents: Triisopropyl borate Catalysts: Cuprate(2-), dichloroiodo-, dilithium Solvents: Tetrahydrofuran ;  12 h, rt
Reference
Copper-Catalyzed Monoorganylation of Trialkyl Borates with Functionalized Organozinc Pivalates
Fu, Ying ; et al, ChemCatChem, 2018, 10(19), 4253-4257

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide ,  Potassium persulfate ,  Poly(methylhydrosiloxane) Catalysts: Ferrous chloride Solvents: Acetonitrile ,  Water ;  6 h, 80 °C
Reference
Bio-inspired iron-catalyzed oxidation of alkylarenes enables late-stage oxidation of complex methylarenes to arylaldehydes
Hu, Penghui; et al, Nature Communications, 2019, 10(1), 1-9

Synthetic Circuit 6

Reaction Conditions
Reference
Boron-10 carriers for neutron capture therapy (NCT). A new synthetic method via condensation with aldehydes having boronic moiety
Yamamoto, Yoshinori; et al, Tetrahedron Letters, 1989, 30(51), 7191-4

Synthetic Circuit 7

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Application of the 'resin-capture-release' methodology to macrocyclization via intramolecular Suzuki-Miyaura coupling
Lobregat, Virginie; et al, Chemical Communications (Cambridge, 2001, (9), 817-818

(3-formylphenyl)boronic acid Raw materials

(3-formylphenyl)boronic acid Preparation Products

(3-formylphenyl)boronic acid Suppliers

HU BEI YONG KUO Technology Co., Ltd.
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(CAS:87199-16-4)
SUN YAO
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:87199-16-4)
WANG TING TING
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Shanghai Acmec Biochemical Co.,Ltd
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(CAS:87199-16-4)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:87199-16-4)
TANG SI LEI
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Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:87199-16-4)
A LA DING
anhua.mao@aladdin-e.com

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